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Compound of Interest

Compound Name: 3,7-Dithia-1,9-nonanedithiol

Cat. No.: B1330789 Get Quote

3,7-Dithia-1,9-nonanedithiol: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction: 3,7-Dithia-1,9-nonanedithiol is a linear organosulfur compound characterized by

two terminal thiol (-SH) groups and two internal thioether linkages. This unique structure

imparts flexibility and a strong affinity for metal surfaces, making it a molecule of interest in

materials science and polymer chemistry. This technical guide provides a comprehensive

overview of the known properties, potential applications, and safety information for 3,7-Dithia-
1,9-nonanedithiol.

Chemical and Physical Properties
While extensive experimental data for 3,7-Dithia-1,9-nonanedithiol is not readily available in

published literature, a summary of its key identifiers and computed properties is presented

below.[1] It is typically supplied as a colorless to yellow, clear liquid.[2]

Table 1: Chemical Identifiers and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1330789?utm_src=pdf-interest
https://www.benchchem.com/product/b1330789?utm_src=pdf-body
https://www.benchchem.com/product/b1330789?utm_src=pdf-body
https://www.benchchem.com/product/b1330789?utm_src=pdf-body
https://www.benchchem.com/product/b1330789?utm_src=pdf-body
https://www.benchchem.com/product/B1330789
https://www.tcichemicals.com/OP/en/p/D2852
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₇H₁₆S₄
PubChem[3], Fisher

Scientific[4]

Molecular Weight 228.45 g/mol Fisher Scientific[4]

CAS Number 25676-62-4 Fisher Scientific[4]

IUPAC Name

2-[[3-(2-

sulfanylethylsulfanyl)propyl]sulf

anyl]ethanethiol

PubChem[3]

Synonyms

1,3-Bis(2-

mercaptoethylthio)propane,

2,2'-

(Trimethylenedithio)diethanethi

ol

Tokyo Chemical Industry Co.,

Ltd.[2]

Appearance Colorless to Yellow clear liquid
Tokyo Chemical Industry Co.,

Ltd.[2]

Purity >97.0% (GC)
Tokyo Chemical Industry Co.,

Ltd.[2]

Table 2: Computed Physicochemical Properties
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Property Value Source

XLogP3-AA 2.5 PubChem[3]

Hydrogen Bond Donor Count 2 PubChem[3]

Hydrogen Bond Acceptor

Count
4 PubChem[3]

Rotatable Bond Count 8 PubChem[3]

Exact Mass 228.01348520 g/mol PubChem[3]

Monoisotopic Mass 228.01348520 g/mol PubChem[3]

Topological Polar Surface Area 59.5 Å² PubChem[3]

Heavy Atom Count 11 PubChem[3]

Synthesis
Detailed experimental protocols for the synthesis of 3,7-Dithia-1,9-nonanedithiol are not

widely published. However, a general approach for the synthesis of similar dithiol compounds

involves the reaction of a dihaloalkane with a sulfur nucleophile. For instance, the synthesis of

1,9-nonanedithiol can be achieved by reacting 1,9-dibromononane with a sulfur source.[5]

A plausible synthetic route for 3,7-Dithia-1,9-nonanedithiol could involve a multi-step process.

The following diagram illustrates a conceptual synthetic pathway.
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Starting Materials

Intermediate Formation Final Product Formation

1,3-dibromopropane

1,3-bis(2-hydroxyethylthio)propane

 + 2-mercaptoethanol
 (Nucleophilic Substitution)

2-mercaptoethanol

1,3-bis(2-chloroethylthio)propane

 + Thionyl Chloride
 (Chlorination)

Thionyl Chloride (SOCl₂)

3,7-Dithia-1,9-nonanedithiol

 + Sodium Hydrosulfide
 (Thiolation)

Sodium Hydrosulfide (NaSH)

Click to download full resolution via product page

Caption: Conceptual synthesis pathway for 3,7-Dithia-1,9-nonanedithiol.

Potential Applications
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The bifunctional nature of 3,7-Dithia-1,9-nonanedithiol, with its two terminal thiol groups,

makes it a valuable component in materials science, particularly in the formation of self-

assembled monolayers (SAMs) and as a crosslinking agent in polymers.

Self-Assembled Monolayers (SAMs)
The thiol groups of 3,7-Dithia-1,9-nonanedithiol can form strong covalent bonds with noble

metal surfaces, such as gold, silver, and copper. This property allows for the spontaneous

formation of ordered, single-molecule-thick layers on these substrates. The thioether linkages

within the backbone of the molecule provide flexibility to the resulting monolayer.

The following diagram illustrates the general workflow for the formation of a SAM using 3,7-
Dithia-1,9-nonanedithiol.
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Substrate Preparation
(e.g., Gold surface cleaning)

Substrate Immersion

Preparation of Dithiol Solution
(e.g., in Ethanol)

Self-Assembly Process
(Thiol-Gold bond formation)

Rinsing
(Removal of unbound molecules)

Drying
(e.g., with Nitrogen stream)

SAM Characterization
(e.g., AFM, XPS, Contact Angle)
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Caption: General workflow for forming a self-assembled monolayer.

Polymer Chemistry
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The two thiol groups can participate in polymerization reactions, acting as a crosslinking agent

to connect polymer chains. This can be utilized to modify the mechanical and thermal

properties of various polymers.

Safety and Handling
3,7-Dithia-1,9-nonanedithiol is classified as harmful if swallowed, in contact with skin, or if

inhaled.[3] It is essential to handle this chemical in a well-ventilated area and to wear

appropriate personal protective equipment (PPE), including gloves and safety goggles.[6]

Table 3: GHS Hazard Information

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

P270: Do not eat, drink or smoke when using this product.[6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]

P301 + P317: IF SWALLOWED: Get medical help.[6]

P302 + P352: IF ON SKIN: Wash with plenty of water.[6]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[6]

P501: Dispose of contents/container to an approved waste disposal plant.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1330789?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3_7-Dithia-1_9-nonanedithiol
https://www.chemicalbook.com/msds/3-7-dithia-1-9-nonanedithiol.pdf
https://www.chemicalbook.com/msds/3-7-dithia-1-9-nonanedithiol.pdf
https://www.chemicalbook.com/msds/3-7-dithia-1-9-nonanedithiol.pdf
https://www.chemicalbook.com/msds/3-7-dithia-1-9-nonanedithiol.pdf
https://www.chemicalbook.com/msds/3-7-dithia-1-9-nonanedithiol.pdf
https://www.chemicalbook.com/msds/3-7-dithia-1-9-nonanedithiol.pdf
https://www.chemicalbook.com/msds/3-7-dithia-1-9-nonanedithiol.pdf
https://www.chemicalbook.com/msds/3-7-dithia-1-9-nonanedithiol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
3,7-Dithia-1,9-nonanedithiol is a versatile organosulfur compound with potential applications

in materials science and polymer chemistry. While detailed experimental data is currently

limited in the public domain, its structural features suggest it is a valuable building block for

creating functional surfaces and modifying polymer properties. Further research into the

experimental properties and applications of this compound is warranted to fully explore its

potential. Researchers and developers should adhere to strict safety protocols when handling

this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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